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Application of Creatine Citrate in Mitochondrial
Function Assays
For Researchers, Scientists, and Drug Development Professionals

Introduction
Creatine, a naturally occurring nitrogenous organic acid, plays a pivotal role in cellular energy

homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal

muscle and the brain. The creatine kinase (CK)/phosphocreatine (PCr) system acts as a

temporal and spatial energy buffer, rapidly regenerating adenosine triphosphate (ATP) from

adenosine diphosphate (ADP).[1][2] Mitochondrial creatine kinase (mtCK) is functionally

coupled to oxidative phosphorylation, directly utilizing newly synthesized mitochondrial ATP to

generate PCr, which is then shuttled to cytosolic sites of ATP utilization.[3] This intricate

mechanism, often referred to as the "creatine phosphate shuttle," is crucial for maintaining

cellular bioenergetics.

Creatine supplementation, often in the form of creatine monohydrate or creatine citrate, has

been shown to enhance mitochondrial function through various mechanisms. These include

increasing the availability of high-energy phosphates, stimulating mitochondrial biogenesis,

attenuating oxidative stress, and stabilizing mitochondrial membranes.[1][3] Consequently, the

application of creatine citrate in mitochondrial function assays is of significant interest for
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studying cellular metabolism, mitochondrial diseases, and the efficacy of therapeutic

interventions targeting mitochondrial dysfunction.

These application notes provide detailed protocols for key mitochondrial function assays—

Oxygen Consumption Rate (OCR), Mitochondrial Membrane Potential (ΔΨm), and ATP

Production—incorporating the use of Creatine Citrate.

Key Signaling Pathways
Creatine supplementation has been demonstrated to activate key signaling pathways involved

in mitochondrial biogenesis, the process of generating new mitochondria. A central player in

this pathway is the peroxisome proliferator-activated receptor-gamma coactivator 1-alpha

(PGC-1α), a master regulator of mitochondrial gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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